![molecular formula C8H16ClN B6186582 rac-1-[(1R,6S,7R)-bicyclo[4.1.0]heptan-7-yl]methanamine hydrochloride CAS No. 2639371-05-2](/img/no-structure.png)
rac-1-[(1R,6S,7R)-bicyclo[4.1.0]heptan-7-yl]methanamine hydrochloride
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Description
“rac-1-[(1R,6S,7R)-bicyclo[4.1.0]heptan-7-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C7H14ClN . The compound is sold by Biosynth and has a molecular weight of 147.64 g/mol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13N.ClH/c8-7-5-3-1-2-4-6(5)7;/h5-7H,1-4,8H2;1H/t5-,6+,7+; . This code can be used to generate a 3D structure of the molecule.It is a powder at room temperature . The melting point is 224-225 degrees .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,6S,7R)-bicyclo[4.1.0]heptan-7-yl]methanamine hydrochloride involves the conversion of a bicyclic ketone to a primary amine through a series of reactions.", "Starting Materials": [ "Bicyclic ketone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Methanol", "Hydrochloric acid" ], "Reaction": [ "The bicyclic ketone is first treated with hydroxylamine hydrochloride and sodium hydroxide in methanol to form the corresponding oxime.", "The oxime is then reduced with sodium borohydride to form the corresponding amine.", "The amine is then treated with hydrochloric acid to form the hydrochloride salt of the final product, rac-1-[(1R,6S,7R)-bicyclo[4.1.0]heptan-7-yl]methanamine hydrochloride." ] } | |
CAS RN |
2639371-05-2 |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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